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Abstract This application note details the technical workflow for utilizing Cy5.5-COOH
(Cyanine5.5 carboxylic acid) in high-resolution fluorescence microscopy. Unlike pre-activated

NHS esters, Cy5.5-COOH offers superior long-term stability and cost-efficiency but requires

precise chemical activation prior to bioconjugation. This guide provides a validated protocol for

EDC/NHS-mediated activation, subsequent protein labeling, and optimized optical

configurations for Near-Infrared (NIR) imaging.

Introduction: The NIR Advantage
Cy5.5 is a near-infrared (NIR) fluorophore with excitation/emission maxima at approximately

675 nm / 694 nm. Its emission profile sits within the "biological optical window," significantly

reducing background autofluorescence from cellular components (flavins, NADH) which

typically plagues the visible spectrum (400–600 nm).
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Property Value Notes

Excitation Max 675 nm

Requires Red/NIR excitation

source (e.g., 633 nm or 647

nm laser)

Emission Max 694 nm
Detection requires 700+ nm

longpass or bandpass filters

Extinction Coefficient ~209,000 M⁻¹cm⁻¹ High brightness

Quantum Yield ~0.20 Good efficiency for NIR dyes

Solubility DMSO, DMF

Hydrophobic in free acid form;

requires organic solvent for

stock

Reactivity Carboxylic Acid (-COOH)
Non-reactive with amines

without activation

Bioconjugation Chemistry: The Activation
Mechanism
The primary challenge with Cy5.5-COOH is that the carboxylic acid group does not

spontaneously react with the primary amines (lysine residues) of antibodies or proteins. To

facilitate conjugation, we must convert the -COOH group into a reactive succinimidyl ester (SE)

using carbodiimide chemistry.

Why use Cy5.5-COOH instead of Cy5.5-NHS?

Stability: NHS esters hydrolyze rapidly in moisture. The -COOH form is indefinitely stable

when stored properly.

Cost: The acid form is significantly more economical for high-throughput screening.

Control: The researcher controls the activation timing, ensuring fresh reactive species.

Mechanism of Action[2][3][4]
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Activation: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) reacts with the carboxyl

group to form an unstable O-acylisourea intermediate.[1]

Stabilization: N-Hydroxysuccinimide (NHS) or Sulfo-NHS displaces the EDC intermediate to

form a semi-stable NHS-ester.

Conjugation: The NHS-ester is attacked by a primary amine on the protein, forming a stable

amide bond.[1]
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Figure 1: The two-step activation and conjugation pathway for Cy5.5-COOH labeling.

Protocol: Activation and Antibody Labeling
Safety Note: Cy5.5-COOH and organic solvents (DMSO/DMF) should be handled with gloves.

Materials Required[2][3][4][5][6][7][8][9][10][11][12]
Cy5.5-COOH (1 mg)[2][3]

Anhydrous DMSO (Dimethyl sulfoxide) or DMF

EDC (Sigma-Aldrich or equivalent)

NHS or Sulfo-NHS[1][4]
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Antibody/Protein (1 mg/mL in amine-free buffer like PBS, pH 7.4)

Reaction Buffer: 0.1 M Sodium Bicarbonate (pH 8.3)

Purification: Sephadex G-25 Spin Columns or Dialysis Cassettes (10K MWCO)

Step-by-Step Procedure
Phase 1: Dye Activation (The "In-Situ" NHS Ester Generation)

Solubilization: Dissolve 1 mg of Cy5.5-COOH in 100 µL of anhydrous DMSO.

Critical: Water causes hydrolysis. Use fresh, high-quality DMSO.

Activator Prep: Prepare a fresh solution of EDC (10 mg/mL) and NHS (10 mg/mL) in dry

DMSO.

Activation Reaction:

Add 1.2 molar equivalents of EDC and 1.2 molar equivalents of NHS to the Cy5.5-COOH
solution.

Incubate for 15–30 minutes at room temperature in the dark.

Insight: This converts the -COOH to the reactive NHS-ester form.

Phase 2: Protein Conjugation
Buffer Exchange (If necessary): Ensure the antibody is in an amine-free buffer (PBS is fine;

avoid Tris or Glycine). Adjust pH to 8.3 using 1M Sodium Bicarbonate to deprotonate lysine

amines, increasing reactivity.

Mixing: Add the activated Cy5.5 solution to the antibody solution dropwise while stirring.

Target Ratio: Aim for a Dye-to-Protein molar ratio of 10:1 to 20:1 during reaction to achieve

a final DOL (Degree of Labeling) of 2–4.

Note: Do not exceed 5-10% v/v of organic solvent (DMSO) in the final protein mixture to

prevent denaturation.
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Incubation: Incubate for 1 hour at Room Temperature (RT) or overnight at 4°C, protected

from light.

Phase 3: Purification
Removal of Free Dye: Unreacted dye must be removed to prevent high background. Use a

Desalting Column (e.g., PD-10 or Zeba Spin Column) equilibrated with PBS.

Validation: Measure absorbance at 280 nm (Protein) and 675 nm (Cy5.5) to calculate DOL.

(Where

for Cy5.5 is ~209,000)

Fluorescence Microscopy Setup
Successful imaging of Cy5.5 requires specific optical hardware due to its far-red/NIR nature.

Standard GFP/RFP filter sets will not work.

Optical Configuration
Component Specification Recommended Part

Light Source High-power LED or Laser
633 nm HeNe Laser or 640 nm

Diode Laser

Excitation Filter Narrow bandpass
650/45 nm (Passes 627–672

nm)

Dichroic Mirror Longpass beam splitter
685 nm cut-off (Reflects <685,

Transmits >685)

Emission Filter Bandpass
720/60 nm (Passes 690–750

nm)

Detector NIR-sensitive
sCMOS (high QE in NIR) or

GaAsP PMT

Imaging Workflow
Sample Prep: Mount samples using an antifade mounting medium tailored for far-red dyes

(e.g., ProLong Diamond).
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Focusing: Since Cy5.5 is barely visible to the human eye, use a co-stain like DAPI (blue) to

focus the sample through the eyepieces, then switch to the Cy5.5 channel for digital

acquisition.

Exposure: NIR dyes often require slightly longer exposure times or higher gain due to lower

quantum efficiency of standard silicon detectors at >700 nm.
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Figure 2: Optical path configuration for Cy5.5 fluorescence microscopy.

Troubleshooting & Optimization
Issue Probable Cause Solution

Low Signal Incomplete Activation

Ensure EDC/NHS are fresh

and dry. Water hydrolyzes

EDC rapidly.

High Background Free Dye
Improve purification. Use two

rounds of desalting or dialysis.

Precipitation Over-labeling

Cy5.5 is hydrophobic. If DOL >

4, the protein may aggregate.

Aim for DOL 2–3.

No Signal Filter Mismatch

Verify your microscope has a

"Cy5" or "Cy5.5" specific cube.

Standard "TRITC" or "Texas

Red" filters will not work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. sigmaaldrich.com [sigmaaldrich.com]

2. lumiprobe.com [lumiprobe.com]

3. medchemexpress.com [medchemexpress.com]

4. documents.thermofisher.com [documents.thermofisher.com]

To cite this document: BenchChem. [High-Fidelity Fluorescence Microscopy using Cy5.5-
COOH: Bioconjugation and Imaging Protocols]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b11931056/docs#high-fidelity-fluorescence-
microscopy-using-cy5-5-cooh-bioconjugation-and-imaging-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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